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Introduction and Application Notes

The Sodium Rhodizonate Test is a widely used chromophoric, or color-producing, chemical test
in forensic science for the detection of lead and barium, which are common components of
gunshot residue (GSR).[1][2][3][4] When a firearm is discharged, a cloud of residue is expelled,
which can be deposited on the shooter's hands, the victim's clothing, or other surfaces in close
proximity.[5] The analysis of this residue can provide crucial information for determining
muzzle-to-target distance and identifying bullet holes.[1][6][7]

The test is based on the reaction of sodium rhodizonate with lead and other heavy metals to
form colored complexes.[8][9] Specifically, in the presence of lead, sodium rhodizonate
produces a pink-reddish or scarlet color at a pH of 2.8, which then turns into a blue-violet color
upon the addition of a dilute hydrochloric acid solution.[7][8] This two-step color change
provides a high degree of specificity for lead.[6] Barium forms a red-brown complex with
sodium rhodizonate, a reaction that is independent of pH.[8][9]

Due to potential chemical interference, the Sodium Rhodizonate Test is typically performed
after other colorimetric tests, such as the Modified Griess Test (for nitrites) and the
Dithiooxamide Test (for copper).[1][10] While the test is a valuable presumptive tool due to its
simplicity, low cost, and rapid results, it is not entirely specific to GSR, as lead and barium can
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be found in other environmental sources.[5][9][11] Therefore, positive results are often
considered indicative and may be confirmed with more sophisticated instrumental techniques
like Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX).[2]

[°]
Quantitative Data Summary

The following table summarizes the key reagents, their concentrations, and the expected
colorimetric changes in the Sodium Rhodizonate Test for gunshot residue analysis.
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Concentration/P Positive Result
Reagent . Purpose Target Analyte
reparation (Color)
Saturated
) solution in ) Orange (reagent )
Sodium o o Primary Lead, Barium,
) distilled/deionize ) ) color),
Rhodizonate colorimetric ) other heavy
) d water.[6][7] Pink/Scarlet[7][8]
Solution i reagent metals
(e.g.,0.2gin [12]
100mL water[3])
1.99g sodium
bitartrate and ) )
) ) ) EstablishesapH  Pink color
Buffer Solution 1.5¢ tartaric acid
) of 2.8 for lead develops or Lead
(Tartrate Buffer) in 100mL of o ) N
o specificity.[7] intensifies.[7]
deionized water.
[6]
5% solution (5mL )
] ) ) Pink color fades,
Hydrochloric Acid  concentrated HClI ~ Confirmatory )
] leaving a blue- Lead
(HCI) in 95mL water). step for lead.[7] )
violet color.[7]
[2][6]
15% solution Used to moisten
) ) (15mL glacial filter paper for
Acetic Acid o _ N/A N/A
acetic acid in residue transfer.
85mL water).[6] [6]
Used in an Removes purple
_ _ _ alternative from lead,
Ammonia Dilute solution. )
_ procedure to reveals Barium
Solution [13]

detect barium

after lead.

red/brown for
barium.[13]

Experimental Protocols

Two primary protocols are used for the Sodium Rhodizonate Test: direct testing on the
evidence and an indirect transfer method using filter paper.

Protocol 1: Direct Application Method
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This method is suitable for non-porous surfaces or when a direct test is preferred.
e Visual Examination: Carefully examine the item for any visible signs of gunshot residue.[6]
e Reagent Application:

o Spray the questioned area with a saturated solution of sodium rhodizonate in distilled
water.[7]

o Next, spray the same area with the pH 2.8 tartrate buffer solution. Observe for the
formation of a pink or scarlet color, which is indicative of lead or other heavy metals.[7]

o Finally, spray the area with a 5% hydrochloric acid solution.[7]

« Interpretation of Results: If the pink color fades and a blue-violet color appears and persists,
it is a positive and specific test for the presence of lead.[7]

o Documentation: Photograph all results immediately, as the colors can be unstable.[2]
Protocol 2: Indirect Transfer Method (Bashinski Transfer)

This method is commonly used for clothing and other porous surfaces to lift the residue for
testing.

o Preparation: Uniformly dampen a piece of clean, white filter paper with a 15% acetic acid
solution.[6]

o Residue Transfer: Place the moistened filter paper over the suspected bullet hole or residue
pattern.[6] Place a second, dry piece of filter paper on top and apply firm, even pressure for
approximately 5 seconds. A hot iron may also be used to apply heat and pressure.[6]

e Color Development:
o Remove the filter paper that was in contact with the evidence.

o Spray the test side of the filter paper with the saturated sodium rhodizonate solution.[6]
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o Spray the same area with the pH 2.8 tartrate buffer solution and observe for a pink color.

[7]
o Spray the area with the 5% hydrochloric acid solution.[6]

« Interpretation of Results: A color change from pink to blue-violet confirms the presence of
lead.[7] The distribution and density of the colored spots can be used to estimate the muzzle-
to-target distance.[1]

o Documentation: Photograph the filter paper to preserve the results.
Visualizations

The following diagrams illustrate the experimental workflow and the chemical logic of the
Sodium Rhodizonate Test.

Experimental Workflow: Sodium Rhodizonate Test

Start:
Questioned Sample (.g., Clothing)

pH 2.8 Buffer Solution
(Tartaric Acid/Bitartrate)

Pink/Scarlet Color

Spray with
59% Hydrochloric
Acid (HCI)

Observe Color Change:
ink -> Blue-Violet

Pink fades completely

Negative for Lead

Click to download full resolution via product page
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Caption: Workflow diagram for the Sodium Rhodizonate Test for lead in GSR.

Chemical Logic of the Rhodizonate Test

Gunshot Residue (GSR)
contains Lead (Pb2*), Barium (Baz*),

and other metals
Initial Reaction
(Neutral to slightly acidic)

Formation of Colored Complexes:
- Lead Rhodizonate (Pink/Red)
- Barium Rhodizonate (Red/Brown)
- Other Metal Complexes

Sodium Rhodizonate

Reagent

Addition of HCI (pH < 2.8)

Lead Specificity:
- Most metal rhodizonate
complexes become colorless.
- Lead Rhodizonate turns
Blue-Violet.

Barium complex remains
Red-Brown (pH independent)

Click to download full resolution via product page

Caption: Logical diagram of the Sodium Rhodizonate Test's chemical specificity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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